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Compound of Interest

Compound Name: LAS17

Cat. No.: B10831071 Get Quote

No Pharmacokinetic Data Found for "LAS17
Derivatives"
An extensive search for scientific literature and experimental data regarding the

pharmacokinetic profiles of "LAS17 derivatives" did not yield any relevant results. The available

information predominantly pertains to the LAS17 protein in yeast and a distinct chemical

compound also designated LAS17.

The search results primarily discuss two main subjects referred to as "LAS17":

LAS17 Protein in Saccharomyces cerevisiae: This is the yeast homolog of the mammalian

Wiskott-Aldrich syndrome protein (WASP). It is a crucial component in actin polymerization

and endocytosis. The research focuses on its cellular functions, its interactions with other

proteins like Lsb1 and Lsb2, and its role in the organization of the actin cytoskeleton.[1][2][3]

[4]

LAS17, the GSTP1 Inhibitor: A chemical compound named LAS17 is identified as a potent

and selective irreversible inhibitor of Glutathione S-Transferase Pi (GSTP1).[5] This

compound is used in cancer research, and some in vitro and in vivo studies on its effects on

cancer cells and tumor growth are available. However, detailed pharmacokinetic data or

studies on its derivatives are not present in the search results.
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No literature was found that describes the development or pharmacokinetic testing of a series

of chemical compounds referred to as "LAS17 derivatives." One study on the pharmacokinetics

of 17-(allylamino)-17-demethoxygeldanamycin (17AAG), an HSP90 inhibitor, was found, but

this compound is not identified as a derivative of "LAS17".

Due to the absence of any data on the pharmacokinetic profiles of "LAS17 derivatives," it is not

possible to create a comparison guide, summarize quantitative data in tables, provide

experimental protocols, or generate the requested visualizations. Further clarification on the

specific compounds of interest is required to proceed.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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